1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-(2,6-Dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid (DPCA) is an organic compound of the pyrazole family and is used in many scientific research applications. It is a cyclic organic compound of the pyrazole family, containing a carboxylic acid and a 2,6-dioxopiperidin-3-yl group. This compound is used in the synthesis of many other organic compounds and has many applications in scientific research.
Scientific Research Applications
1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid has many applications in scientific research. It has been used in the synthesis of various organic compounds, such as 3-amino-2,6-dioxopiperidines and 5-amino-3-methyl-2,6-dioxopiperidines. It has also been used in the synthesis of various heterocyclic compounds, such as 2-amino-1H-pyrazoles and 3-amino-1H-pyrazoles. Additionally, 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anticancer drugs.
Mechanism of Action
1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid can reduce the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid has been shown to have a number of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes, such as COX-2. Additionally, it has been shown to have anti-inflammatory and analgesic effects. Furthermore, it has been shown to have antioxidant, antidiabetic, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a wide range of laboratory experiments. Additionally, it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. A limitation of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research involving 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid. One potential direction is to further explore its biochemical and physiological effects, such as its anti-inflammatory and analgesic properties. Additionally, further research could be done to explore its potential applications in the synthesis of various pharmaceuticals. Additionally, further research could be done to explore its potential use in the treatment of various diseases, such as cancer and diabetes. Finally, research could be done to explore its potential use as a bioactive compound in food and dietary supplements.
Synthesis Methods
1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid is typically synthesized from the reaction of piperidine and ethyl acetoacetate. This reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid. The reaction of piperidine and ethyl acetoacetate produces an intermediate compound, which is then reacted with pyrazole-4-carboxylic acid to produce 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid involves the reaction of 3,5-dimethylpyrazole with ethyl 3-oxo-4-piperidinecarboxylate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "3,5-dimethylpyrazole", "ethyl 3-oxo-4-piperidinecarboxylate", "sodium hydroxide", "water", "hydrochloric acid", "sodium chloride", "diethyl ether" ], "Reaction": [ "Step 1: Ethyl 3-oxo-4-piperidinecarboxylate is reacted with 3,5-dimethylpyrazole in the presence of sodium hydroxide and water to form 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid ethyl ester.", "Step 2: The ethyl ester is then hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 3: Decarboxylation is achieved by heating the carboxylic acid with sodium hydroxide in water to yield the final product, 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid.", "Step 4: The product is isolated by extraction with diethyl ether and subsequent drying and purification." ] } | |
CAS RN |
2743442-36-4 |
Molecular Formula |
C9H9N3O4 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
